Cas no 215872-96-1 (2-Chloronicotinaldehyde oxime)

2-Chloronicotinaldehyde oxime structure
2-Chloronicotinaldehyde oxime structure
Product Name:2-Chloronicotinaldehyde oxime
CAS No:215872-96-1
MF:C6H5ClN2O
MW:156.56970000267
MDL:MFCD04117788
CID:1087647
PubChem ID:9581592
Update Time:2025-09-25

2-Chloronicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • 2-Chloronicotinaldehyde oxime
    • (2-chloro(3-pyridyl))(hydroxyimino)methane
    • (E)-N-[(2-chloropyridin-3-yl)methylidene]hydroxylamine
    • 12W-0708
    • 2-chloropyrid-3-ylcarboxaldehyde oxime
    • 2-chloropyridin-3-ylcarboxaldehyde oxime
    • chloronicotinaldehydeoxime
    • RP10151
    • SBB087179
    • T5357062
    • N-[(2-chloropyridin-3-yl)methylidene]hydroxylamine
    • J-501849
    • AKOS001064589
    • (NE)-N-[(2-chloropyridin-3-yl)methylidene]hydroxylamine
    • 2-chloronicotinaldehydeoxime
    • 215872-96-1
    • SCHEMBL1202412
    • MFCD04117788
    • A919523
    • EN300-7209435
    • Z89270863
    • (E)-2-chloronicotinaldehyde oxime
    • MDL: MFCD04117788
    • Inchi: 1S/C6H5ClN2O/c7-6-5(4-9-10)2-1-3-8-6/h1-4,10H/b9-4+
    • InChI Key: LBOKKAFTDCGWBJ-RUDMXATFSA-N
    • SMILES: ClC1C(/C=N/O)=CC=CN=1

Computed Properties

  • Exact Mass: 156.0090405g/mol
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Melting Point: 165-167°C

2-Chloronicotinaldehyde oxime Security Information

  • HazardClass:IRRITANT

2-Chloronicotinaldehyde oxime Pricemore >>

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